Cas no 203664-67-9 (N2-benzylpyridine-2,4-diamine)
N2-benzylpyridine-2,4-diamine structure
Product Name:N2-benzylpyridine-2,4-diamine
CAS No:203664-67-9
MF:C12H13N3
MW:199.251722097397
CID:2189834
PubChem ID:61710330
Update Time:2025-04-21
N2-benzylpyridine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- N2-benzylpyridine-2,4-diamine
- AKOS010979062
- DB-086367
- 2-N-benzylpyridine-2,4-diamine
- SCHEMBL7459147
- SR-00000002650
- SR-00000002650-1
- 203664-67-9
-
- Inchi: 1S/C12H13N3/c13-11-6-7-14-12(8-11)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H3,13,14,15)
- InChI Key: GMNBGKKCXKZTOT-UHFFFAOYSA-N
- SMILES: N(C1C=C(C=CN=1)N)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 199.110947427Da
- Monoisotopic Mass: 199.110947427Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 50.9Ų
Experimental Properties
- Density: 1.206±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
N2-benzylpyridine-2,4-diamine Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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